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Compound of Interest

Compound Name: Tantalum(1V) carbide

Cat. No.: B15351104

Technical Support Center: Tantalum(lV) Carbide
Powder

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for handling and storing Tantalum(lV) carbide (TaC) powder. It is
intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

1. What is Tantalum(lV) carbide powder?

Tantalum(lV) carbide (TaC) is an extremely hard, refractory ceramic material with a high
melting point, excellent chemical stability, and metallic electrical conductivity.[1][2] It typically
appears as a brown-gray powder.[1] Due to its exceptional properties, it is used in various
applications, including cutting tools, high-temperature alloys, and as a grain refiner in cemented
carbides.[2][3]

2. What are the primary hazards associated with Tantalum(lV) carbide powder?

While Tantalum(lV) carbide in its bulk form has a negligible fire and explosion hazard, fine
dust can form explosive mixtures in the air, especially in the presence of an ignition source.[4]
Inhalation of the powder may cause mucous membrane irritation.[4] Direct contact with skin
and eyes can also lead to irritation.[4][5]
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3. What are the proper storage conditions for Tantalum(lV) carbide powder?

Tantalum(lV) carbide powder should be stored in a cool, dry, and well-ventilated area.[6][7]
Keep the container tightly sealed to prevent moisture absorption and contamination.[6][7] It is
also crucial to store it separately from incompatible materials, particularly strong oxidizing
agents.[4][5]

4. What personal protective equipment (PPE) is required when handling Tantalum(lV) carbide
powder?

To ensure safety when handling Tantalum(lV) carbide powder, the following PPE is
recommended:

o Respiratory Protection: An N95 or higher-rated respirator should be used to prevent
inhalation of dust particles.[7]

o Eye Protection: Safety glasses or goggles are necessary to protect the eyes from dust.[4]
» Hand Protection: Impermeable gloves should be worn to prevent skin contact.[7]

o Body Protection: A lab coat or protective clothing is recommended to keep powder off
personal clothing.[7]

5. How should Tantalum(lV) carbide powder be disposed of?

Dispose of Tantalum(lV) carbide powder in accordance with all applicable federal, state, and
local regulations.[4][8] It is advisable to contact a licensed professional waste disposal service.
[7] Ensure the waste is stored in a properly labeled, sealed container.[7]

Troubleshooting Guides
Issue 1: The Tantalum(lV) carbide powder appears to have changed color or consistency.

» Possible Cause: This could be a sign of oxidation or contamination. Tantalum carbide can
react with oxygen at high temperatures, and prolonged exposure to humid air may affect the
powder's quality.

e Solution:
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o Visually inspect the powder for any obvious clumps, discoloration, or foreign particles.

o If you suspect contamination, it is best to use a fresh, unopened container for sensitive
experiments.

o To prevent this, always store the powder in a tightly sealed container in a desiccator or a
dry, inert atmosphere, such as a glove box.

Issue 2: Difficulty in weighing and transferring the powder without creating airborne dust.

» Possible Cause: The fine nature of the powder makes it susceptible to becoming airborne,
which poses an inhalation hazard and can lead to sample loss.

e Solution:

[¢]

Whenever possible, handle the powder in a fume hood or a glove box with controlled
airflow.[5]

[¢]

Use anti-static weighing boats or spatulas to minimize electrostatic cling.

[e]

For small quantities, consider preparing a stock suspension in a compatible, inert solvent
to avoid handling the dry powder repeatedly.

[e]

Employ gentle handling techniques; avoid scooping or pouring the powder from a height.
Issue 3: Inconsistent experimental results when using Tantalum(lV) carbide powder.

» Possible Cause: Inconsistencies can arise from variations in particle size, purity, or surface
chemistry of the powder between batches.

e Solution:
o Always record the lot number of the powder used in your experiments.

o If you suspect batch-to-batch variability, consider characterizing the powder's properties
(e.g., particle size distribution, surface area) before use.
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o For critical applications, it may be necessary to source a larger single batch of powder to
ensure consistency across multiple experiments.

Data Presentation

Table 1: Physical and Chemical Properties of Tantalum(lV) Carbide

Property Value

Chemical Formula TaC

Molar Mass 192.96 g/mol
Appearance Brown-gray powder[1]
Density 14.3 g/cm3

Melting Point 3875 °C[2]

Boiling Point 5500 °C[2]

Solubility Insoluble in water[1]

Experimental Protocols

Protocol 1: Safe Weighing and Transfer of Tantalum(lV) Carbide Powder

e Preparation: Don the appropriate PPE (lab coat, gloves, safety glasses, and N95 respirator).
Ensure the weighing area, preferably within a fume hood, is clean and free of drafts.

» Grounding: If handling large quantities of powder where static discharge is a concern, ensure
all equipment is properly grounded.

» Weighing:
o Place an anti-static weighing boat on the analytical balance and tare.

o Carefully use a clean, dry spatula to transfer the desired amount of Tantalum(lV) carbide
powder to the weighing boat.
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o Keep the container opening as close to the weighing boat as possible to minimize dust
generation.

e Transfer:

o To transfer the weighed powder to a reaction vessel, gently tap the weighing boat to guide
the powder.

o A powder funnel can be used to aid the transfer and prevent spillage.
e Cleaning:

o Clean the spatula and weighing area with a damp cloth or a vacuum equipped with a
HEPA filter to avoid dispersing any remaining powder into the air.[5]

o Dispose of all contaminated materials according to institutional guidelines.

Mandatory Visualization
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Workflow for Safe Handling and Storage of Tantalum(IV) Carbide Powder
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Caption: Workflow for Safe Handling and Storage of TaC Powder.
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Spill Response Protocol for Tantalum(IV) Carbide Powder
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Caption: Spill Response Protocol for TaC Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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